N-(4-chloro-3-nitrophenyl)-1H-pyrazole-1-carboxamide
Overview
Description
N-(4-chloro-3-nitrophenyl)-1H-pyrazole-1-carboxamide, also known as CNP-PC, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. CNP-PC is a pyrazole derivative that has been synthesized through a multi-step process involving several chemical reactions.
Scientific Research Applications
Anticancer Activities
- Synthesis and Cytotoxic Evaluation of Pyrazole-1-carboxamide Analogues : A study by Ahsan et al. (2018) synthesized a series of pyrazole-1-carboxamide analogues, including N-(4-Chlorophenyl)-3-(4-fluorophenyl)-5-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole-1-carboxamide, which showed promising cytotoxicity against breast cancer cell lines. This compound exhibited comparable activity to the standard drug adriamycin against the MCF-7 cancer cell line (Ahsan et al., 2018).
Antimicrobial Properties
- Antibacterial Evaluation of N-Substituted Pyrazole-1-carboxamides : Pitucha et al. (2011) synthesized N-substituted 3-amino-5-hydroxy-4-phenyl-1H-pyrazole-1-carboxamide derivatives, including compounds with significant activity against various Staphylococcus aureus strains, including methicillin-resistant and sensitive strains (Pitucha et al., 2011).
Synthesis and Characterization
Synthesis of Metal Complexes of Heterocyclic Sulfonamide : Büyükkıdan et al. (2013) explored the synthesis of novel metal complexes of N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-4-benzoyl-1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3-carboxamide, demonstrating their strong carbonic anhydrase inhibitory properties (Büyükkıdan et al., 2013).
Synthesis of Pyrazole Derivatives for Neurological Studies : Cara et al. (2009) synthesized 5-phenyl-1H-pyrrole-2-carboxamide derivatives from 3-phenyl-4,5-dihydro-1H-pyrazole derivatives, with potential as neural and inducible nitric oxide synthase inhibitors. These compounds showed promise in regulating in vivo neural activities related to Parkinson's disease (Cara et al., 2009).
Insecticidal and Fungicidal Activities
- Biological Activities of Pyrazole Carboxamides : Zhu et al. (2014) synthesized a series of novel N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides and evaluated their insecticidal and fungicidal activities. These compounds exhibited notable efficacy against the oriental armyworm and fungal growth (Zhu et al., 2014).
properties
IUPAC Name |
N-(4-chloro-3-nitrophenyl)pyrazole-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN4O3/c11-8-3-2-7(6-9(8)15(17)18)13-10(16)14-5-1-4-12-14/h1-6H,(H,13,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVNWHNFPBWQZHT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C(=O)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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